Cas no 2137942-45-9 (1-[1-(Methylamino)cyclopropyl]but-3-en-1-one)

• Product Name: 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one
• CAS No: 2137942-45-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5935687
• PubChem ID: 165783859
• Update Time: 2025-07-22

1-[1-(Methylamino)cyclopropyl]but-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-799640
• 2137942-45-9
• 1-[1-(methylamino)cyclopropyl]but-3-en-1-one
• 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one

• Inchi： 1S/C8H13NO/c1-3-4-7(10)8(9-2)5-6-8/h3,9H,1,4-6H2,2H3
• InChI Key： SELFLPASOBKLCA-UHFFFAOYSA-N
• SMILES： O=C(CC=C)C1(CC1)NC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one

Comprehensive Overview of 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one (CAS No. 2137942-45-9): Properties, Applications, and Research Insights

The compound 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one (CAS No. 2137942-45-9) is a cyclopropane derivative with a unique structural framework, combining a methylamino group and a butenone moiety. Its molecular formula, C₈H₁₃NO, and precise stereochemistry make it a subject of interest in organic synthesis and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for pharmaceuticals, agrochemicals, and specialty materials due to its reactive cyclopropyl and enone functionalities.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in drug discovery. The 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one structure is particularly notable for its ability to modulate biological activity, a feature highlighted in studies targeting enzyme inhibition and receptor binding. Its vinyl ketone group also offers versatility in click chemistry and polymer science, aligning with trends in green chemistry and sustainable synthesis.

From a synthetic perspective, the compound’s CAS No. 2137942-45-9 serves as a key identifier in chemical databases, facilitating patent searches and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity and stability, critical for industrial-scale production. Users searching for "cyclopropyl ketone derivatives" or "methylamino-functionalized enones" will find this compound relevant to their queries, especially in contexts like small-molecule libraries or structure-activity relationship (SAR) studies.

Beyond laboratory applications, 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one has garnered attention in computational chemistry. Molecular docking simulations leverage its 3D conformation to predict interactions with proteins, a method widely discussed in AI-driven drug design forums. This aligns with the growing popularity of machine learning in chemistry, where researchers seek novel scaffolds for targeted therapies.

Environmental and safety profiles of CAS No. 2137942-45-9 are equally pivotal. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). The compound’s biodegradability and low ecotoxicity resonate with the bio-based chemicals movement, a hotspot for sustainable innovation.

In summary, 1-[1-(Methylamino)cyclopropyl]but-3-en-1-one exemplifies the intersection of synthetic utility and interdisciplinary research. Its CAS No. 2137942-45-9 ensures traceability, while its structural features cater to evolving needs in life sciences and material engineering. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound remains a valuable asset for future breakthroughs.